Cas no 26110-08-7 (4-(Piperazin-1-ylmethyl)phenylamine)

• Product Name: 4-(Piperazin-1-ylmethyl)phenylamine
• CAS No: 26110-08-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD09701335
• CID: 914233
• PubChem ID: 14822230
• Update Time: 2025-04-19

4-(Piperazin-1-ylmethyl)phenylamine Chemical and Physical Properties

Names and Identifiers

• benzenamine, 4-(1-piperazinylmethyl)- (9ci)
• 4-(piperazin-1-ylmethyl)aniline
• 4-Piperazin-1-ylmethyl-phenylamine
• MFCD09701335
• SCHEMBL1578113
• SB36256
• 4-[(Piperazin-1-yl)methyl]aniline
• 4-(Piperazin-1-ylmethyl)phenylamine
• D84532
• AKOS006332418
• DB-067532
• Benzenamine, 4-(1-piperazinylmethyl)-
• DTXSID10564426
• 26110-08-7
• BBA11008
• AMY26870

• MDL： MFCD09701335
• Inchi： 1S/C11H17N3/c12-11-3-1-10(2-4-11)9-14-7-5-13-6-8-14/h1-4,13H,5-9,12H2
• InChI Key： YTUKQWQYHKOYCO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(=CC=2)N)CCNCC1

Computed Properties

• Exact Mass: 191.14241
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 41.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines